Cas no 41819-75-4 (4-ethylpyrrolidin-2-one)

• Product Name: 4-ethylpyrrolidin-2-one
• CAS No: 41819-75-4
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD09864500
• CID: 1087236
• PubChem ID: 10866300
• Update Time: 2025-05-22

4-ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-Pyrrolidinone
• 4-ethylpyrrolidin-2-one
• 4-Aethyl-pyrrolidin-2-on
• 4-ethyl-2-pyrrolidinone(SALTDATA: FREE)
• 4-ethyl-pyrrolidin-2-one
• EN300-105294
• 4-Ethyl-2-pyrrolidinone, AldrichCPR
• AS-50654
• 2-Pyrrolidinone, 4-ethyl-, (4R)-
• 41819-75-4
• Z1198235318
• SCHEMBL1115312
• DA-18426
• CS-0046666
• AKOS006283015
• DTXSID70446299
• 881315-75-9
• MFCD09864500
• P10810

• MDL： MFCD09864500
• Inchi： 1S/C6H11NO/c1-2-5-3-6(8)7-4-5/h5H,2-4H2,1H3,(H,7,8)
• InChI Key： ZBCUGJNJBOSHIA-UHFFFAOYSA-N
• SMILES： O=C1CC(CC)CN1

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 0.86130

4-ethylpyrrolidin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 4-ethylpyrrolidin-2-one

4-Ethylpyrrolidin-2-one (CAS No. 41819-75-4): A Comprehensive Overview

4-Ethylpyrrolidin-2-one, also known by its CAS registry number 41819-75-4, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the family of pyrrolidinones, which are five-membered lactams with a ketone functionality. The ethyl group at the 4-position of the pyrrolidinone ring introduces unique electronic and steric properties, making it a valuable building block in organic synthesis and material design.

The molecular structure of 4-ethylpyrrolidin-2-one consists of a pyrrolidine ring (a five-membered amine ring) with a ketone group at the 2-position and an ethyl substituent at the 4-position. This arrangement imparts a balance between rigidity and flexibility, enabling the compound to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a precursor for advanced materials, such as self-healing polymers and bio-inspired adhesives, due to its ability to undergo reversible bond formations.

From a synthetic perspective, 4-ethylpyrrolidin-2-one can be prepared via various methods, including the cyclization of amino ketones or through nucleophilic addition reactions. Its synthesis is often optimized for scalability and sustainability, aligning with the growing demand for eco-friendly chemical processes. Researchers have also explored its use in click chemistry, where it serves as a platform for constructing complex molecular architectures with high efficiency.

One of the most promising applications of 4-ethylpyrrolidin-2-one lies in its role as a monomer for polymer synthesis. Polymers derived from this compound exhibit excellent mechanical properties, thermal stability, and biocompatibility, making them suitable for applications in biomedical devices, drug delivery systems, and high-performance composites. Recent advancements in polymer chemistry have demonstrated how the incorporation of 4-ethylpyrrolidin-2-one into polymeric networks can enhance their self-healing capabilities under mild conditions.

In addition to its polymer-related applications, 4-ethylpyrrolidin-2-one has found utility in catalysis and asymmetric synthesis. Its ability to act as both a catalyst and a substrate makes it a valuable tool in modern organic synthesis. For instance, it has been employed as a chiral auxiliary in the synthesis of enantiomerically enriched compounds, which are critical for drug development and fine chemical production.

The physical properties of 4-ethylpyrrolidin-2-one also make it an attractive candidate for solvothermal synthesis and crystal engineering. Its moderate polarity and ability to form hydrogen bonds enable it to act as a solvent or co-solvent in reactions requiring precise control over solubility and reactivity. Recent studies have explored its use in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where it serves as both a linker and a functional group provider.

From an environmental standpoint, the biodegradability and toxicity profile of 4-ethylpyrrolidin-2-one are areas of active research. Preliminary studies suggest that it exhibits low toxicity towards aquatic organisms, which is promising for its application in eco-friendly chemical processes. However, further investigations are needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, 4-Ethylpyrrolidin-2-one (CAS No. 41819-75-4) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, combined with recent advancements in synthetic methodologies and material science, position it as a key player in the development of next-generation materials and technologies. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make substantial contributions to both academic and industrial sectors.